Cas no 111493-62-0 (Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)-)

• Product Name: Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)-
• CAS No: 111493-62-0
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 3611535
• PubChem ID: 14049146
• Update Time: 2025-05-26

Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)-
• 1-(5-Chloro-1-methyl-1H-pyrazol-4-yl)-ethanone
• 111493-62-0
• G71582
• 1-(5-chloro-1-methylpyrazol-4-yl)ethanone
• 1-(5-chloro-1-methyl-1h-pyrazol-4-yl)ethanone
• DB-190542
• SCHEMBL2015049

• Inchi： 1S/C6H7ClN2O/c1-4(10)5-3-8-9(2)6(5)7/h3H,1-2H3
• InChI Key： BDTOVMMJQYRLHI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=NN1C

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)-

Recent Advances in the Study of Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)- (CAS: 111493-62-0): A Comprehensive Research Brief

Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)- (CAS: 111493-62-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and therapeutic potential, positioning it as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in medicine.

The synthesis of Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)- has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of its production, reducing byproducts and environmental impact. This advancement is critical for scaling up production and facilitating further pharmacological studies. The compound's structural features, including the chloro and methyl substituents on the pyrazole ring, contribute to its unique reactivity and interaction with biological targets.

In terms of biological activity, Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)- has demonstrated notable inhibitory effects on specific enzymes and receptors. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its potent activity against a kinase implicated in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been explored, revealing its ability to modulate signaling pathways associated with pain and neurological disorders. These findings underscore the compound's versatility as a scaffold for designing new therapeutics.

Recent preclinical studies have further investigated the pharmacokinetic and safety profiles of Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)-. A 2023 paper in European Journal of Pharmaceutical Sciences highlighted its favorable absorption and distribution properties in animal models, with low toxicity observed at therapeutic doses. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active research. These studies are essential for advancing the compound toward clinical trials and ensuring its suitability for human use.

Looking ahead, the potential applications of Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)- extend beyond its current scope. Researchers are exploring its utility in combination therapies, particularly in oncology, where its synergistic effects with existing chemotherapeutic agents are being evaluated. Furthermore, computational modeling and structure-activity relationship (SAR) studies are underway to design derivatives with enhanced efficacy and selectivity. These efforts are expected to yield new insights into the compound's therapeutic potential and pave the way for innovative drug development.

In conclusion, Ethanone, 1-(5-chloro-1-methyl-1H-pyrazol-4-yl)- (CAS: 111493-62-0) represents a promising avenue for research in chemical biology and pharmaceuticals. Its unique chemical properties, diverse biological activities, and favorable preclinical data position it as a valuable candidate for further development. Continued exploration of its mechanisms and applications will likely contribute to advancements in drug discovery and the treatment of various diseases. This research brief serves as a foundation for future studies and collaborations in this evolving field.